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Introduction

AVX001 is a potent and selective inhibitor of cytosolic phospholipase A2a (cPLA2a), an
enzyme that plays a crucial role in mediating inflammation and cellular proliferation.[1][2] By
inhibiting cPLA2a, AVX001 effectively reduces the release of arachidonic acid and the
subsequent production of pro-inflammatory eicosanoids, such as prostaglandins.[1][3] These
application notes provide a comprehensive overview and detailed protocols for the utilization of
AVX001 in stratified epithelial culture models, a valuable tool for studying epidermal biology,
disease modeling (e.g., psoriasis), and drug discovery.[1][4]

Mechanism of Action

AVX001 exerts its effects by binding to the cPLA2a enzyme, thereby inhibiting its catalytic
activity.[3] This action blocks the initial step in the eicosanoid synthesis pathway, leading to a
reduction in inflammatory mediators.[1][3] In stratified epithelial models, this inhibition has been
shown to attenuate keratinocyte hyperproliferation and modulate inflammatory responses,
making it a compound of interest for inflammatory skin conditions.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1665854?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7600040/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7600040/
https://www.medchemexpress.com/avx001.html
https://www.researchgate.net/figure/AVX001-inhibited-proliferation-in-a-stratified-epithelium-HaCaT-grown-on-porous_fig4_345992128
https://www.bohrium.com/paper-details/cpla2-enzyme-inhibition-attenuates-inflammation-and-keratinocyte-proliferation/812560929387446273-11173
https://www.bohrium.com/paper-details/cpla2-enzyme-inhibition-attenuates-inflammation-and-keratinocyte-proliferation/812560929387446273-11173
https://www.benchchem.com/product/b1665854#avx001-usage-in-stratified-epithelial-culture-models
https://www.benchchem.com/product/b1665854#avx001-usage-in-stratified-epithelial-culture-models
https://www.benchchem.com/product/b1665854#avx001-usage-in-stratified-epithelial-culture-models
https://www.benchchem.com/product/b1665854#avx001-usage-in-stratified-epithelial-culture-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

